Cas no 1353955-56-2 (tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate
• CAS No: 1353955-56-2
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• MDL: MFCD21098595
• CID: 2091237
• PubChem ID: 66569746
• Update Time: 2025-06-14

tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate
• tert-butyl 3-(6-ethoxypyrimidin-4-yl)oxypiperidine-1-carboxylate
• 1353955-56-2
• 3-(6-Ethoxy-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate
• AKOS024463505
• DB-217710

• MDL： MFCD21098595
• Inchi： 1S/C16H25N3O4/c1-5-21-13-9-14(18-11-17-13)22-12-7-6-8-19(10-12)15(20)23-16(2,3)4/h9,11-12H,5-8,10H2,1-4H3
• InChI Key： HUCFGVGMDFMGQI-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)OCC)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.8Ų

Additional information on tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate (CAS: 1353955-56-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate (CAS: 1353955-56-2) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyrimidine and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the coupling of 6-ethoxypyrimidin-4-ol with a piperidine derivative, followed by protection of the amine group with a tert-butoxycarbonyl (Boc) group. This approach has been shown to be scalable and reproducible, making the compound accessible for further pharmacological evaluation. The structural elucidation of the compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

In terms of biological activity, preliminary studies have demonstrated that tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate exhibits promising inhibitory effects against certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to modulate kinase activity has been attributed to its interaction with the ATP-binding site of the target enzymes. Further mechanistic studies are underway to elucidate the precise binding mode and to optimize the compound's selectivity and potency.

Recent in vitro and in vivo studies have explored the therapeutic potential of derivatives of tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate. For instance, modifications to the ethoxy group or the piperidine ring have yielded analogs with enhanced pharmacokinetic properties and reduced off-target effects. These findings underscore the versatility of this compound as a scaffold for the development of next-generation kinase inhibitors. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural requirements for optimal biological activity.

Looking ahead, the continued exploration of tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate and its derivatives holds great promise for advancing drug discovery efforts. Future research directions may include the evaluation of the compound's efficacy in preclinical models of disease, as well as the development of novel formulations to improve its bioavailability and therapeutic index. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically viable therapeutics.

In conclusion, tert-Butyl 3-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate (CAS: 1353955-56-2) represents a valuable chemical entity with significant potential in medicinal chemistry. Its synthetic accessibility, coupled with its promising biological activity, positions it as a key player in the ongoing quest for innovative treatments for complex diseases. As research in this area progresses, it is anticipated that this compound will continue to play a pivotal role in the development of targeted therapies.